Cas no 1421601-46-8 (5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1421601-46-8
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 5170005
• PubChem ID: 71756110
• Update Time: 2025-05-25

5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-amino-2-(4-bromophenyl)-
• 5-Amino-2-(4-bromophenyl)oxazole-4-carboxylic acid
• 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C10H7BrN2O3/c11-6-3-1-5(2-4-6)9-13-7(10(14)15)8(12)16-9/h1-4H,12H2,(H,14,15)
• InChI Key： NXYWMDBKTKCWQC-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C(O)=O)N=C1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 281.964
• Monoisotopic Mass: 281.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1421601-46-8)

5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1421601-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and carboxylic acid functional groups, along with a 4-bromophenyl substituent, makes this molecule a versatile intermediate for synthesizing more complex structures.

In recent years, the demand for oxazole derivatives has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid because of its unique structural features, which allow for further functionalization. The bromine atom in the 4-bromophenyl group serves as a reactive site for cross-coupling reactions, such as Suzuki or Heck reactions, enabling the creation of novel compounds with tailored properties.

The synthesis of 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the purity and structural integrity of the final product. These analytical techniques are critical for meeting the stringent quality standards required in pharmaceutical applications.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid in drug development?" Studies suggest that this compound may serve as a building block for designing kinase inhibitors or antimicrobial agents. Its oxazole core is often found in bioactive molecules, making it a valuable scaffold for medicinal chemistry. Additionally, the carboxylic acid group allows for easy conjugation with other pharmacophores, enhancing drug-like properties.

Another hot topic in the scientific community is the role of heterocyclic compounds in sustainable agriculture. 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid has been explored as a potential precursor for agrochemicals, such as herbicides or fungicides. The bromophenyl moiety may contribute to improved binding affinity with target enzymes in pests or pathogens, offering a greener alternative to traditional pesticides.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly. Companies specializing in custom synthesis are increasingly offering CAS No. 1421601-46-8 to meet the growing demand from research institutions and pharmaceutical firms. Quality control, scalability, and regulatory compliance are key factors driving innovation in this sector.

In summary, 5-amino-2-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1421601-46-8) represents a promising compound with wide-ranging applications in life sciences and material engineering. Its unique structural attributes and reactivity profile make it a focal point for ongoing research and development efforts. As scientific advancements continue, this molecule is likely to play an even more significant role in addressing contemporary challenges in healthcare and sustainability.